methyl 4-(4-chlorophenyl)-5-cyano-2-oxo-6-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-3,4-dihydro-1H-pyridine-3-carboxylate

• IUPAC Name: methyl 4-(4-chlorophenyl)-5-cyano-2-oxo-6-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-3,4-dihydro-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C19H15ClN4O4S2/c1-28-18(27)15-14(10-2-4-11(20)5-3-10)12(8-21)17(24-16(15)26)30-9-13(25)23-19-22-6-7-29-19/h2-7,14-15H,9H2,1H3,(H,24,26)(H,22,23,25)
• InChI Key: YPPMUCIDLSBERH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C(C(=C(NC1=O)SCC(=O)NC2=NC=CS2)C#N)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H15ClN4O4S2
• Molecular Weight: 462.9 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyridine ring, a thiazole ring, a cyano group, and a carboxylate ester. These functional groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of your compound would likely be determined by the arrangement of its functional groups and the electronic and steric interactions between them.

Chemical Reactions Analysis

The chemical reactivity of your compound would be influenced by its functional groups. For example, the cyano group might undergo addition reactions, and the carboxylate ester could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would be influenced by its functional groups and molecular structure. For example, the presence of polar functional groups like the carboxylate ester and the cyano group would likely make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Many drugs work by binding to a specific protein and modulating its activity.

Safety and Hazards

The safety and hazards associated with your compound would depend on its specific physical and chemical properties, as well as its biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could involve synthesizing the compound and studying its properties in more detail. This could include investigating its potential biological activity and exploring its possible uses in medicine or other fields.